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Compound of Interest

Compound Name: Bromozinc(1+);butane

Cat. No.: B061457

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of butylzinc bromide, a versatile organozinc reagent. It details experimental protocols
for its synthesis and application in organic chemistry, with a focus on its role in the formation of
carbon-carbon bonds, a fundamental process in drug development and materials science.

Core Physical and Chemical Properties

Butylzinc bromide is an organozinc compound that is widely utilized in organic synthesis. It is
typically handled as a solution in tetrahydrofuran (THF) due to its sensitivity to air and moisture.
While specific data for the pure compound are scarce due to its reactivity, the properties of its
commonly used 0.5 M THF solution are well-documented.

Physical Properties

The physical characteristics of butylzinc bromide, particularly as a 0.5 M solution in THF, are
crucial for its handling and application in experimental settings.
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Property Value

Molecular Formula C4H9Brzn

Molecular Weight 202.41 g/mol
Appearance Typically a solution
Density (0.5 M in THF) ~0.958 g/mL at 25 °C
Solubility Reacts with water[1][2]
Storage Temperature 2-8°C

Note: Melting and boiling points for the pure, isolated compound are not readily available in the
literature, likely due to its instability.

Chemical Properties

The chemical behavior of butylzinc bromide is dominated by the polarized carbon-zinc bond,
which imparts nucleophilic character to the butyl group.

Property Description
o Highly reactive organometallic reagent. The
Reactivity )
butyl group acts as a nucleophile.
Sensitive to air and moisture.[1] It is typically
Stability handled under an inert atmosphere (e.g.,
argon).
Primarily used in palladium-catalyzed Negishi
Key Reactions cross-coupling reactions to form C-C bonds with

organic halides or triflates.[3]

Experimental Protocols

Detailed methodologies are essential for the safe and effective use of butylzinc bromide. The
following protocols outline its in-situ preparation and a typical application in a Negishi cross-
coupling reaction.
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Synthesis of Butylzinc Bromide (In-situ)

This protocol describes the preparation of butylzinc bromide from 1-bromobutane and activated
zinc.

Materials:

Zinc dust

lodine (catalytic amount)

1-Bromobutane

Anhydrous tetrahydrofuran (THF)

Procedure:

e Under an inert atmosphere (argon or nitrogen), a flask is charged with zinc dust.
» A catalytic amount of iodine is added to activate the zinc surface.

e Anhydrous THF is added to the flask.

e 1-Bromobutane is added dropwise to the stirred suspension.

e The reaction mixture is stirred at room temperature until the zinc is consumed and the
formation of the organozinc reagent is complete. The resulting solution of butylzinc bromide
in THF is then used directly in subsequent reactions.

Application in Negishi Cross-Coupling

This protocol details a general procedure for the palladium-catalyzed cross-coupling of
butylzinc bromide with an aryl bromide.

Materials:
» Butylzinc bromide solution (0.5 M in THF)

e Aryl bromide
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o Palladium catalyst (e.g., Pd(PPh3)4)
e Anhydrous THF
Procedure:

 In aflask under an inert atmosphere, the aryl bromide and the palladium catalyst are
dissolved in anhydrous THF.

e The butylzinc bromide solution is added dropwise to the reaction mixture at room
temperature.

e The reaction is stirred at room temperature or gently heated until the starting materials are
consumed (monitored by TLC or GC).

e Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium
chloride.

e The product is extracted with an organic solvent (e.g., ethyl acetate), and the combined
organic layers are washed, dried, and concentrated under reduced pressure.

e The crude product is purified by column chromatography.

Mandatory Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key workflows
related to butylzinc bromide.
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Caption: Synthesis workflow for butylzinc bromide.
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Caption: Experimental workflow for a Negishi cross-coupling reaction.

Conclusion

Butylzinc bromide is a valuable reagent in organic synthesis, particularly for the construction of
carbon-carbon bonds via the Negishi cross-coupling reaction. Its utility in the synthesis of
complex molecules makes it an important tool for researchers in drug development and
materials science. Proper handling and adherence to detailed experimental protocols are
essential for its safe and effective use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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